2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C19H18N2O3S/c1-13-6-5-9-15(10-13)20-17(22)11-16-18(23)21(19(24)25-16)12-14-7-3-2-4-8-14/h2-10,16H,11-12H2,1H3,(H,20,22)
• InChI Key: BTDLHSJZCRWKQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CC2C(=O)N(C(=O)S2)CC3=CC=CC=C3
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide, also known as TDZD-8, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2001 by researchers at the University of Dundee in Scotland. Since then, TDZD-8 has been used in a variety of studies to investigate its mechanism of action and its potential therapeutic applications.

Mechanism of Action

2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide is a selective inhibitor of GSK-3, which is a serine/threonine kinase that plays a role in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis. GSK-3 is also involved in insulin signaling and glucose metabolism. 2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide binds to the ATP-binding site of GSK-3 and prevents its activity. This leads to increased insulin sensitivity and improved glucose metabolism in diabetes research, as well as inhibition of cell proliferation and survival in cancer research.
Biochemical and Physiological Effects
2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide has been shown to have a variety of biochemical and physiological effects, depending on the specific research application. In diabetes research, 2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes. In cancer research, 2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide has been shown to inhibit cell proliferation and induce cell death in cancer cell lines. In neurodegenerative disease research, 2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide has been shown to protect neurons from oxidative stress and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide is its selectivity for GSK-3, which allows for specific inhibition of this kinase without affecting other cellular processes. This makes it a useful tool for studying the role of GSK-3 in various diseases. However, one limitation of 2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide is its relatively low potency, which may require the use of high concentrations in some experiments.

Future Directions

There are several future directions for research involving 2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide. One area of interest is the development of more potent and selective GSK-3 inhibitors for use in clinical trials. Another area of interest is the investigation of the role of GSK-3 in other diseases, such as inflammatory disorders and cardiovascular disease. Additionally, there is potential for the use of 2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide in combination with other drugs or therapies to improve treatment outcomes.

Synthesis Methods

2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide is synthesized through a multi-step process that involves the condensation of 2-aminothiazoline with benzaldehyde, followed by the reaction of the resulting product with acetic anhydride and m-toluidine. The final product is purified through recrystallization and characterized using spectroscopic techniques.

Scientific Research Applications

2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide has been used in a variety of scientific research applications, including the study of diabetes, cancer, and neurodegenerative diseases. In diabetes research, 2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide has been shown to inhibit the activity of glycogen synthase kinase-3 (GSK-3), which plays a role in insulin signaling and glucose metabolism. In cancer research, 2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide has been shown to inhibit the activity of several kinases that are involved in cell proliferation and survival. In neurodegenerative disease research, 2-(3-benzyl-2,4-dioxothiazolidin-5-yl)-N-(m-tolyl)acetamide has been shown to protect neurons from damage caused by oxidative stress.